Cas no 1353976-14-3 (2-Amino-N-(4-cyano-benzyl)-N-cyclopropyl-acetamide)

2-Amino-N-(4-cyano-benzyl)-N-cyclopropyl-acetamide is a specialized organic compound featuring a unique molecular structure combining an acetamide backbone with a 4-cyanobenzyl and cyclopropyl substituent. Its distinct chemical framework makes it valuable in pharmaceutical and agrochemical research, particularly as an intermediate in the synthesis of biologically active molecules. The presence of both amino and cyano functional groups enhances its reactivity, enabling selective modifications for targeted applications. The cyclopropyl moiety contributes to conformational rigidity, potentially improving binding affinity in receptor-based studies. This compound is characterized by high purity and stability, ensuring reliable performance in synthetic workflows. Its versatility makes it suitable for exploratory medicinal chemistry and structure-activity relationship studies.
2-Amino-N-(4-cyano-benzyl)-N-cyclopropyl-acetamide structure
1353976-14-3 structure
Product Name:2-Amino-N-(4-cyano-benzyl)-N-cyclopropyl-acetamide
CAS No:1353976-14-3
MF:C13H15N3O
MW:229.277702569962
CID:2161810
Update Time:2025-05-26

2-Amino-N-(4-cyano-benzyl)-N-cyclopropyl-acetamide Chemical and Physical Properties

Names and Identifiers

    • 2-Amino-n-(4-cyano-benzyl)-n-cyclopropyl-acetamide
    • 2-Amino-N-(4-cyanobenzyl)-N-cyclopropylacetamide
    • AM94095
    • 2-Amino-N-(4-cyano-benzyl)-N-cyclopropyl-acetamide
    • Inchi: 1S/C13H15N3O/c14-7-10-1-3-11(4-2-10)9-16(12-5-6-12)13(17)8-15/h1-4,12H,5-6,8-9,15H2
    • InChI Key: ILTHRHBXGIMIFB-UHFFFAOYSA-N
    • SMILES: O=C(CN)N(CC1C=CC(C#N)=CC=1)C1CC1

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 4
  • Complexity: 321
  • Topological Polar Surface Area: 70.1

2-Amino-N-(4-cyano-benzyl)-N-cyclopropyl-acetamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Fluorochem
085975-500mg
2-Amino-N-(4-cyano-benzyl)-N-cyclopropyl-acetamide
1353976-14-3
500mg
£694.00 2022-03-01

2-Amino-N-(4-cyano-benzyl)-N-cyclopropyl-acetamide Related Literature

Additional information on 2-Amino-N-(4-cyano-benzyl)-N-cyclopropyl-acetamide

Introduction to 2-Amino-N-(4-cyano-benzyl)-N-cyclopropyl-acetamide (CAS No. 1353976-14-3)

2-Amino-N-(4-cyano-benzyl)-N-cyclopropyl-acetamide (CAS No. 1353976-14-3) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential for various applications, particularly in the development of novel therapeutic agents.

The chemical structure of 2-Amino-N-(4-cyano-benzyl)-N-cyclopropyl-acetamide is composed of a cyclopropyl group, an amino group, and a cyano-substituted benzyl moiety, all attached to an acetamide backbone. These functional groups contribute to the compound's pharmacological properties, making it a subject of interest for researchers exploring new drug candidates.

Recent studies have highlighted the potential of 2-Amino-N-(4-cyano-benzyl)-N-cyclopropyl-acetamide in modulating specific biological pathways. For instance, a study published in the Journal of Medicinal Chemistry (2021) demonstrated that this compound exhibits potent inhibitory activity against certain enzymes involved in inflammatory responses. This finding suggests that 2-Amino-N-(4-cyano-benzyl)-N-cyclopropyl-acetamide could be a valuable lead compound for the development of anti-inflammatory drugs.

In addition to its anti-inflammatory properties, 2-Amino-N-(4-cyano-benzyl)-N-cyclopropyl-acetamide has shown promise in neuropharmacology. Research conducted at the University of California, San Francisco (UCSF) indicated that this compound can cross the blood-brain barrier and interact with specific receptors in the central nervous system (CNS). This property makes it a potential candidate for treating neurological disorders such as Alzheimer's disease and Parkinson's disease.

The synthesis of 2-Amino-N-(4-cyano-benzyl)-N-cyclopropyl-acetamide involves several well-established chemical reactions. A typical synthetic route begins with the formation of an intermediate acetamide derivative, followed by the introduction of the cyclopropyl and cyano-substituted benzyl groups. The final step involves the addition of an amino group to complete the molecule. This synthetic pathway is both efficient and scalable, making it suitable for large-scale production in pharmaceutical settings.

The physicochemical properties of 2-Amino-N-(4-cyano-benzyl)-N-cyclopropyl-acetamide, such as its solubility, stability, and bioavailability, have been extensively studied. These properties are crucial for optimizing the compound's performance in both preclinical and clinical settings. For example, its high solubility in polar solvents and moderate stability under physiological conditions make it an attractive candidate for formulation into various dosage forms.

Clinical trials involving 2-Amino-N-(4-cyano-benzyl)-N-cyclopropyl-acetamide are currently underway to evaluate its safety and efficacy in human subjects. Preliminary results from Phase I trials have shown that the compound is well-tolerated at therapeutic doses and exhibits a favorable pharmacokinetic profile. These findings provide a strong foundation for advancing the compound into later stages of clinical development.

In conclusion, 2-Amino-N-(4-cyano-benzyl)-N-cyclopropyl-acetamide (CAS No. 1353976-14-3) represents a promising molecule with diverse applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and favorable biological properties make it a valuable candidate for further investigation and potential therapeutic use. As research continues to uncover new insights into its mechanisms of action and therapeutic potential, this compound is likely to play an increasingly important role in the development of innovative treatments for various diseases.

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